2-Bromo-N-(2-isopropylphenyl)propanamide
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Overview
Description
2-Bromo-N-(2-isopropylphenyl)propanamide is a useful research compound. Its molecular formula is C12H16BrNO and its molecular weight is 270.17. The purity is usually 95%.
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Scientific Research Applications
Hematopoietic and Reproductive Hazards of Solvents Containing Bromopropane
One study focused on the hematopoietic and reproductive hazards among Korean electronic workers exposed to solvents containing 2-bromopropane. The study found significant health hazards related to gonadal and bone marrow effects among the workers. This study may hint at the importance of evaluating the health impacts of various chemical compounds, including 2-Bromo-N-(2-isopropylphenyl)propanamide, especially in occupational safety and health research (Y. Kim et al., 1996).
Propofol-Induced Reactions
Another area of research examines the effects of propofol, a different compound but similarly a topic of pharmacological and toxicological interest. Studies on propofol have explored its pharmacokinetics, pharmacodynamics, and its effects on patients during medical procedures. For instance, the impact of genetic polymorphisms on propofol metabolism highlights the importance of personalized medicine and could be relevant when considering the metabolism and effects of other chemical compounds, including this compound (A. Mikstacki et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
2-bromo-N-(2-propan-2-ylphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrNO/c1-8(2)10-6-4-5-7-11(10)14-12(15)9(3)13/h4-9H,1-3H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQKWFWXREOIPHO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=CC=C1NC(=O)C(C)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BrNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.